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Compound of Interest

Compound Name: Hydrazine-d4 monodeuterate

CAS No.: 102096-80-0

Cat. No.: B032927

Get Quote

Executive Summary
The pharmaceutical landscape has shifted significantly with the FDA approval of deuterated

drugs like deutetrabenazine. This "Deuterium Switch"—replacing specific hydrogen atoms with

deuterium—exploits the Kinetic Isotope Effect (KIE) to enhance metabolic stability without

altering pharmacodynamics.

Hydrazine-d4 monodeuterate (CAS 102096-80-0) is a critical reagent in this domain, serving

as a building block for deuterated heterocycles (pyrazoles, pyridazines) and as a reducing

agent for introducing deuterium labels. However, its efficacy is entirely dependent on isotopic

purity. A drop from 99% to 98% D-enrichment can result in significant "isotopologue

scrambling," complicating regulatory approval and lowering yield.

This guide provides a rigorous technical framework for the analysis, handling, and application

of Hydrazine-d4, designed for senior scientists in drug development.

Part 1: Chemical Identity & Criticality
The Reagent Profile
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Commercially labeled as "Hydrazine-d4 monodeuterate," this compound is chemically

Hydrazine-d4 deuterate (

).[1] It is the heavy-water solvate of fully deuterated hydrazine.

Parameter Specification

Chemical Formula
(or

)

Molecular Weight 56.10 g/mol

CAS Number 102096-80-0

Boiling Point ~113°C (decomposes)

Critical Attribute Atom % D (Target: >98% or >99%)

Primary Impurity (Protio-impurity via exchange)

The Kinetic Isotope Effect (KIE)
The value of Hydrazine-d4 lies in the carbon-deuterium (C-D) bond strength.[2] The C-D bond

is shorter and stronger than the C-H bond due to the lower zero-point energy of deuterium.[2]

Primary KIE: If C-H bond cleavage is the rate-determining step in metabolism (e.g., by

Cytochrome P450), substituting D can reduce clearance rates by 5-10x.

Purity Impact: If the reagent purity is low, the resulting drug substance will contain a mixture

of deuterated and non-deuterated forms (isotopologues). Regulatory bodies (FDA/EMA)

require strict characterization of these isotopologues.

Part 2: Analytical Determination of Isotopic Purity
Standard Certificate of Analysis (CoA) values are insufficient for GMP synthesis. You must

validate isotopic purity in-house. The gold standard is Quantitative NMR (qNMR) targeting the

residual proton signal.
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qNMR Protocol: The "Zero-Sum" Method
Instead of measuring deuterium directly, we quantify the absence of protons.

Principle:

is "invisible" in

-NMR. Any signal observed at the hydrazine chemical shift corresponds to

or

impurities.

Reagents:

Solvent: DMSO-d6 (Preferred over

to prevent rapid exchange between the solvent and the amine protons, which would mask
the impurity).

Internal Standard (IS): Maleic Acid or 1,4-Dinitrobenzene (Non-exchangeable protons, high

purity).

Step-by-Step Workflow:

Preparation: In a glovebox (

atm), weigh ~10 mg of Hydrazine-d4 and ~10 mg of Internal Standard into a vial.

Dissolution: Add 0.6 mL DMSO-d6. Transfer to NMR tube and seal immediately with

Parafilm/Teflon tape.

Acquisition:

Pulse sequence: zg (Bruker) or s2pul (Agilent).[3]

Relaxation delay (

): >30 seconds (Crucial for full relaxation of protons to ensure quantitative integration).
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Scans: 16–64.

Processing: Phase and baseline correct.

Integration:

Integrate IS peak (set to defined proton count).

Integrate the Hydrazine residual proton region (~4.0 - 6.0 ppm, broad).

Calculation:

Where

= Integral,

= Number of protons (1 for residual H),

= Mass weighed.[4][5][6][7][8]

Visualization: Analytical Workflow
The following diagram outlines the decision logic for validating reagent purity before synthesis.
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Caption: Logic flow for quantitative NMR validation of Hydrazine-d4 isotopic purity prior to GMP

synthesis.

Part 3: Handling & Stability
Hydrazine-d4 is hygroscopic and chemically active. Its greatest threat is atmospheric moisture (
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).

The Exchange Mechanism
Even brief exposure to air (humidity) initiates this equilibrium, instantly degrading isotopic
purity.

Operational Protocols
Storage: Store under Argon at 2-8°C. Never store in a standard freezer without secondary

containment (desiccator).

Handling: All weighing and transfer must occur in a glovebox (

ppm

).

Neutralization (Safety): Hydrazine is a potent carcinogen.[9][10] Spills should be neutralized

with dilute sodium hypochlorite (bleach) to convert hydrazine to nitrogen gas (

).

Reaction:

Part 4: Application in Deuterated API Synthesis
A common application is the synthesis of deuterated pyrazoles or the Wolff-Kishner reduction

of ketones to deuterated alkanes.

Case Study: Deuterated Pyrazole Synthesis
In this workflow, Hydrazine-d4 reacts with a 1,3-diketone. The isotopic purity of the hydrazine

directly dictates the deuteration level of the heterocyclic ring.

Experimental Workflow:

Reactants: 1,3-diketone (1 eq) + Hydrazine-d4 monodeuterate (1.1 eq).

Solvent: Ethanol-d6 (Using non-deuterated ethanol will cause H/D exchange at the active

site).
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Conditions: Reflux, 2-4 hours.

Isolation: Evaporation of solvent, recrystallization from

/EtOD.

Visualization: Synthesis Pathway
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Caption: Synthetic route for deuterated pyrazoles, highlighting the necessity of deuterated

solvents to maintain isotopic integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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